Ethyl 6-acetyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-acetyl-2-[[4-(4-methylpiperidin-1-yl)sulfonylbenzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C25H31N3O6S2/c1-4-34-25(31)22-20-11-12-27(17(3)29)15-21(20)35-24(22)26-23(30)18-5-7-19(8-6-18)36(32,33)28-13-9-16(2)10-14-28/h5-8,16H,4,9-15H2,1-3H3,(H,26,30)
• InChI Key: CLCWOCVGGQYZRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC(CC4)C
• Molecular Formula: C25H31N3O6S2
• Molecular Weight: 533.7 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a tetrahydrothieno[2,3-c]pyridine core, which is a type of heterocyclic compound. Heterocycles are often found in many biologically active compounds, including pharmaceuticals.

Molecular Structure Analysis

The molecule contains several functional groups, including an acetyl group, a sulfonyl group, and an amide group. These groups can participate in various chemical reactions and can influence the physical and chemical properties of the molecule.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the acetyl group could undergo nucleophilic acyl substitution, the sulfonyl group could participate in elimination or substitution reactions, and the amide group could be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar functional groups like the amide and sulfonyl groups could enhance solubility in polar solvents.

Scientific Research Applications

Synthetic Routes and Chemical Transformations

One area of research has involved exploring efficient synthetic methodologies to create highly functionalized chemical structures, where Ethyl 6-acetyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate serves as a precursor or key intermediate. For instance, Zhu et al. (2003) demonstrated an expedient phosphine-catalyzed [4 + 2] annulation process, synthesizing ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent yields and complete regioselectivity, which could be related to the structural motifs present in the compound of interest (Zhu, Lan, & Kwon, 2003). Similarly, Bakhite et al. (2005) developed novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems starting from structurally related precursors, emphasizing the compound's role in synthesizing diverse heterocyclic frameworks (Bakhite, Al‐Sehemi, & Yamada, 2005).

Application in Fluorescent Probes and Photophysical Studies

Ershov et al. (2019) focused on the photophysical properties of novel 5,6-disubstituted ethyl 3-amino-4-cyanothieno[2,3-b]pyridine-2-carboxylates, synthesized through conditions that may parallel those involving Ethyl 6-acetyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate. Their work elucidated the spectral-fluorescent properties of these compounds, establishing a correlation with their chemical structure, which underscores the potential of such compounds in the development of fluorescent probes and materials science applications (Ershov, Shishlikova, Ievlev, Belikov, & Maksimova, 2019).

Antioxidant and Antimicrobial Activities

Research by Zaki et al. (2017) on derivatives of selenolo[2,3-b]pyridine, structurally akin to Ethyl 6-acetyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate, revealed notable antioxidant activities. This indicates the potential therapeutic value of such compounds in developing antioxidant agents (Zaki, Kamal El‐Dean, Mickey, Marzouk, & Ahmed, 2017). Additionally, Bakhite et al. (2004) investigated the antimicrobial activities of pyrido[3′,2′:4,5]thieno[3,2-d]-pyrimidine derivatives, highlighting the potential use of compounds with similar structures in antimicrobial drug development (Bakhite, Abdel-rahman, & Al-Taifi, 2004).

Future Directions

Future research could involve studying the biological activity of this compound, synthesizing analogs to explore structure-activity relationships, and investigating its potential uses in areas like medicinal chemistry.